Cas no 1935278-00-4 (3-Amino-3-(2-chlorothiophen-3-yl)propanamide)

• Product Name: 3-Amino-3-(2-chlorothiophen-3-yl)propanamide
• CAS No: 1935278-00-4
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• CID: 5745868
• PubChem ID: 130698014
• Update Time: 2025-07-24

3-Amino-3-(2-chlorothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1935278-00-4
• 3-Amino-3-(2-chlorothiophen-3-yl)propanamide
• EN300-1283892
• 3-Thiophenepropanamide, β-amino-2-chloro-

• Inchi： 1S/C7H9ClN2OS/c8-7-4(1-2-12-7)5(9)3-6(10)11/h1-2,5H,3,9H2,(H2,10,11)
• InChI Key： BPLSWTVIWIEZLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C(CC(N)=O)N

Computed Properties

• Exact Mass: 204.0124118g/mol
• Monoisotopic Mass: 204.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 421.7±45.0 °C(Predicted)
• pka: 16.13±0.40(Predicted)

Additional information on 3-Amino-3-(2-chlorothiophen-3-yl)propanamide

Comprehensive Overview of 3-Amino-3-(2-chlorothiophen-3-yl)propanamide (CAS No. 1935278-00-4)

3-Amino-3-(2-chlorothiophen-3-yl)propanamide (CAS No. 1935278-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiophene ring substituted with a chlorine atom at the 2-position, coupled with an amino-propanamide side chain. This combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-Amino-3-(2-chlorothiophen-3-yl)propanamide has surged, driven by their role in developing small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted drugs, aligning with trends in personalized medicine and precision agriculture. The compound’s chlorothiophene moiety also contributes to its utility in organic electronics, a field experiencing rapid growth due to advancements in flexible displays and wearable technology.

Synthetic routes to 1935278-00-4 often involve multistep organic reactions, including amide coupling and halogenation, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for industries requiring high-grade intermediates. Environmental and regulatory compliance is another hotspot, with green chemistry principles being applied to reduce waste in its production.

Frequently searched questions related to this compound include: "What is the solubility of 3-Amino-3-(2-chlorothiophen-3-yl)propanamide?", "How to synthesize CAS 1935278-00-4?", and "Applications of chlorothiophene derivatives in medicine." These reflect user interest in practical handling, synthetic scalability, and end-use versatility. Addressing these queries, studies confirm the compound’s solubility in polar aprotic solvents like DMF and DMSO, while its stability under ambient conditions facilitates storage and transport.

From an SEO perspective, integrating keywords such as "thiophene-based intermediates", "pharmaceutical building blocks", and "CAS 1935278-00-4 supplier" enhances visibility. The compound’s relevance to AI-driven drug discovery platforms—a trending topic—further boosts its digital footprint. Collaborative research between academia and industry continues to explore its derivatives, particularly for neurodegenerative disease targets and sustainable agrochemicals, ensuring ongoing scientific and commercial interest.

In summary, 3-Amino-3-(2-chlorothiophen-3-yl)propanamide exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its applications span life sciences and advanced materials, supported by robust synthetic protocols and characterization standards. As innovation in these fields accelerates, this compound is poised to remain a focal point for R&D investments and interdisciplinary collaborations.